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"14259-47-3
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- InChI:
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InChI=1S/C28H34O14/c1-11-21(31)23(33)25(35)27(39-11)38-10-19-22(32)24(34)26(36)28(42-19)40-14-7-15(29)20-16(30)9-17(41-18(20)8-14)12-3-5-13(37-2)6-4-12/h3-8,11,17,19,21-29,31-36H,9-10H2,1-2H3/t11-,17-,19+,21-,22+,23+,24-,25+,26+,27+,28+/m0/s1
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Anticancer agent. Induces Fas-mediated apoptosis. Downregulates phosphoinositide 3-kinase, pAkt, Akt, vimentin, and upregulated RKIP levels. Inhibits proliferation and angiogenesis markers. Shows antitumor effects in vivo. Orally active.
Didymin analytical standard provided with w/w absolute assay, to be used for quantitative titration.
Didymin, also known as neoponcirin, belongs to the class of organic compounds known as flavonoid-7-o-glycosides. These are phenolic compounds containing a flavonoid moiety which is O-glycosidically linked to carbohydrate moiety at the C7-position. Didymin exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, didymin is primarily located in the cytoplasm. Outside of the human body, didymin can be found in a number of food items such as grapefruit, tea, mandarin orange (cleme...